
A Comparative Performance Analysis of
Disperse Red Dyes for Textile Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 221-387-4

Cat. No.: B13740112 Get Quote

An objective evaluation of Einecs 221-387-4 against a selection of common disperse red dyes,

supported by experimental data, to guide researchers and professionals in drug development

and scientific research in making informed decisions for their specific applications.

This guide provides a detailed comparison of the performance characteristics of several

disperse red dyes, with a focus on Einecs 221-387-4. The evaluation is based on key

performance indicators critical for textile applications, including light, wash, and sublimation

fastness. The information is intended for researchers, scientists, and professionals in drug

development who may utilize these dyes in various experimental and developmental contexts.

Chemical Identification of Compared Dyes
For clarity and accurate comparison, the chemical identities of the disperse red dyes discussed

in this guide are provided below.
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Common

Name/EINECS
C.I. Name CAS Number Chemical Name

Einecs 221-387-4 Disperse Red 142 3084-21-7

2-[[4-[(2,6-dichloro-4-

nitrophenyl)diazenyl]-

3-

methylphenyl]methyla

mino]ethanol

Disperse Red 1 Disperse Red 1 2872-52-8

2-[ethyl[4-[(4-

nitrophenyl)azo]pheny

l]amino]ethanol

Disperse Red 9 Disperse Red 9 82-38-2

1-

(methylamino)anthraq

uinone

Disperse Red 11 Disperse Red 11 2872-48-2

1,4-diamino-2-

methoxyanthraquinon

e

Disperse Red 60 Disperse Red 60 17418-58-5

1-amino-4-hydroxy-2-

phenoxyanthracene-

9,10-dione

Disperse Red 73 Disperse Red 73 16889-10-4
2-[--INVALID-LINK--

amino]acetonitrile

Disperse Red 82 Disperse Red 82 12223-42-6

2-[N-(2-

acetoxyethyl)-4-[(2-

cyano-4-

nitrophenyl)diazenyl]a

nilino]ethyl acetate

Disperse Red 167 Disperse Red 167 61968-52-3

N-[5-[bis[2-

(acetyloxy)ethyl]amino

]-2-[(2-chloro-4-

nitrophenyl)azo]pheny

l]propanamide
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Quantitative Performance Data
The following table summarizes the key fastness properties of the selected disperse red dyes

when applied to polyester, a common synthetic fiber. The ratings are based on standardized

testing protocols, with higher numbers indicating better performance.

Dye

Light Fastness

(Xenon Arc) (1-8

scale)

Wash Fastness

(Color Change) (1-5

scale)

Sublimation

Fastness (Staining)

(1-5 scale)

Einecs 221-387-4 (C.I.

Disperse Red 142)
Data Not Available Data Not Available Data Not Available

Disperse Red 1 4-5 5 4

Disperse Red 9 3 3 4

Disperse Red 11 5 4-5 3

Disperse Red 60 6-7 4-5 2-3

Disperse Red 73 5-6 5 4

Disperse Red 82 6-7 4-5 4-5

Disperse Red 167 7-8 5 5

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and

depth of shade.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

1. Light Fastness Testing (ISO 105-B02)

Principle: This test evaluates the resistance of the color of textiles to the action of an artificial

light source that simulates natural daylight (D65) using a xenon arc lamp.
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Apparatus: Xenon arc lamp apparatus, lightfastness standards (Blue Wool Scale), grey scale

for assessing color change.

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue

Wool standards (rated 1-8, with 8 being the highest fastness).

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.

The exposure is continued until a specified amount of fading has occurred on the test

specimen or the standards.

The light fastness of the specimen is assessed by comparing the change in its color with

that of the Blue Wool standards. The rating is the number of the Blue Wool standard that

shows a similar degree of fading.

2. Wash Fastness Testing (ISO 105-C06)

Principle: This test is designed to determine the resistance of the color of textiles to domestic

or commercial laundering procedures.

Apparatus: A suitable washing machine (e.g., Launder-Ometer), stainless steel balls (for

mechanical action), multifiber adjacent fabric, grey scale for assessing color change and

staining.

Procedure:

A specimen of the dyed textile is stitched together with a multifiber adjacent fabric

containing strips of various common fibers (e.g., cotton, wool, polyester, nylon, acrylic).

The composite sample is placed in a stainless steel container with a specified volume of a

standardized soap solution and stainless steel balls.

The container is then agitated in the washing machine at a specified temperature and for a

specific duration.
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After washing, the sample is rinsed and dried.

The change in color of the dyed specimen is assessed using the grey scale for color

change. The staining of each fiber in the multifiber adjacent fabric is assessed using the

grey scale for staining.

3. Sublimation Fastness Testing (ISO 105-P01)

Principle: This test assesses the resistance of the color of textiles to sublimation, which is the

tendency of some dyes to vaporize when heated and then deposit on adjacent materials.

Apparatus: A heat press or a suitable heating device capable of maintaining a constant

temperature, undyed polyester fabric, grey scale for assessing staining.

Procedure:

A specimen of the dyed textile is placed between two pieces of undyed polyester fabric.

The composite sample is placed in the heating device and subjected to a specified

temperature (e.g., 180°C, 200°C, or 220°C) and pressure for a set time (e.g., 30 seconds).

After heating, the sample is removed and allowed to cool.

The degree of staining on the undyed polyester fabrics is assessed using the grey scale

for staining.

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in textile dyeing and dye selection, the following

diagrams have been generated using Graphviz.
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Caption: A generalized workflow for dyeing polyester fabric with disperse dyes.
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Caption: A logical decision-making process for selecting a disperse red dye based on

performance needs.

To cite this document: BenchChem. [A Comparative Performance Analysis of Disperse Red
Dyes for Textile Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13740112#assessing-the-performance-of-einecs-
221-387-4-against-other-disperse-red-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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